Synthesis and structural characterisation of a boralumoxane capable of activating a zirconocene ethene polymerisation catalystElectronic supplementary information (ESI) available: experimental, spectroscopic and polymerisation details. See http://www.rsc.org/suppdata/cc/b1/b103670j/ Netherlands Institute for Catalysis Research (NIOK) publication no. RUG 01-4-03.

Chemical Communications Pub Date: 2001-06-27 DOI: 10.1039/B103670J

Abstract

The reaction of But3Al with ArB(OH)2 (Ar = 2,6-diisopropylphenyl) leads, via the intermediate [But2Al(O)BAr(OH)]2  1, to the crystallographically characterised boralumoxane Al(But2Al)(ButAl)2(O2 BAr)4  3 which is able to activate Cp2ZrMe2 to effect catalytic ethene polymerisation.

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